Cas no 41743-41-3 (Procyanidin A2)

• Product Name: Procyanidin A2
• CAS No: 41743-41-3
• MF: C₃₀H₂₄O₁₂
• MW: 576.504369735718
• MDL: MFCD10566019
• CID: 927333
• PubChem ID: 329753283
• Update Time: 2025-09-23

Procyanidin A2 Chemical and Physical Properties

Names and Identifiers

• PROCYANIDIN A2
• PROANTHOCYANIDIN A2
• PROCYANIDOEPICATECHIN
• PROCYANIDIN A2(AS)
• PROCYANIDIN A2(P)
• PROCYANIDIN A2, HPLC
• (2r,3r,8s,14r,15r)-2,8-bis(3,4-dihydroxyphenyl)-3,4-dihydro-2h,14h-8,14-methanochromeno[7,8-d][1,3]benzodioxocine-3,5,11,13,15-pentol
• 7,4beta-&Procyanidol A2
• Dimeric catechin
• Proanthocyanidin A-2
• (+)-Epicatechin-(4β-8,2β-O-7)-epicatechin
• Procyanidol A2
• (+)-Proanthocyanidin A2
• Procyanidin dimer A2
• Epicatechin-(2beta->7,4beta->8)-epicatechin
• bis(3,4-dihydroxyphenyl)[?]pentol
• (+)-Epicatechin-(4.beta.-8,2.beta.-O-7)-epicatechin
• Procyanidin B1
• DTXSID00904175
• 41743-41-3
• (2R,3R,8S,14R,15R)-2,8-Bis(3,4-dihydroxyphenyl)-3,4-dihydro-2H,14H-8,14-methanobenzo[7,8][1,3]dioxocino[4,5-h]chromene-3,5,11,13,15-pentaol
• 8,14-Methano-2H,14H-1-benzopyrano[7,8-d][1,3]benzodioxocin-3,5,11,13,15-pentol, 2,8-bis(3,4-dihydroxyphenyl)-3,4-dihydro-, [2R-(2.alpha,3.alpha.,8.beta.,14.beta.,15R*)]-
• Procyanidin A2, analytical standard
• 8,14-METHANO-2H,14H-1-BENZOPYRANO(7,8-D)(1,3)BENZODIOXOCIN-3,5,11,13,15-PENTOL, 2,8-BIS(3,4-DIHYDROXYPHENYL)-3,4-DIHYDRO-, (2R,3R,8S,14R,15R)-
• UQN6668Q4R
• LITCHIDERM LS-9704 COMPONENT
• CHEMBL286933
• EC-(4b,8)(2b,7)-EC
• AKOS037514797
• SCHEMBL981582
• Epicatechin-(4.beta.-->8,2.beta.-->O-->7)epicatechin
• 2,14-Bis(3,4-dihydroxyphenyl)-3,4-dihydro-8,14-methano-2H,8H,14H-1-benzopyrano(8,7-c)(1,5)benzodioxocin-3,5,9,11,15-pentol
• 8,14-Methano-2H,14H-1-benzopyrano[7,8-d][1,3]benzodioxocin-3,5,11,13,15-pentol, 2,8-bis(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3R,8S,14R,15R)-
• PROANTHOCYANIDIN A2;PROCYANIDIN A2; PROCYANIDOEPICATECHIN
• 8,14-Methano-2H,8H,14H-1-benzopyrano(8,7-c)(1,5)benzodioxocin-3,5,9,11,15-pentol, 2,14-bis(3,4-dihydroxyphenyl)-3,4-dihydro-
• (1R,5R,6R,13S,21R)-5,13-bis(3,4-dihydroxyphenyl)-4,12,14-trioxapentacyclo[11.7.1.02,11.03,8.015,20]henicosa-2(11),3(8),9,15,17,19-hexaene-6,9,17,19,21-pentol
• (+)-EPICATECHIN-(4beta-8,2beta-O-7)-EPICATECHIN
• PROCYANIDINA2
• 8,14-Methano-2H,14H-1,7,9-trioxabenzo[6,7]cycloocta[1,2-a]naphthalene-3,5,11,13,15-pentol, 2,8-bis(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3R,8S,14R,15R)-
• A903788
• MS-30365
• Q7247550
• Epicatechin-(2b->7,4b->8)-epicatechin
• UNII-UQN6668Q4R
• AC-35008
• CHEBI:28472
• BDBM50478905
• (+)-Proanthocyanidin A-2
• Proanthocyanidin A1
• Proanthocyanidin A4
• (+)-Epicatechin-(4?-8,2?-O-7)-(-)-catechin
• (+)-Epicatechin-(4?-8,2?-O-7)-epicatechin
• (+)-Epicatechin-(4?-8,2?-O-7)-catechin
• (1R,5R,6R,13S,21R)-5,13-bis(3,4-dihydroxyphenyl)-4,12,14-trioxapentacyclo[11.7.1.0(2),(1)(1).0(3),?.0(1)?,(2)?]henicosa-2(11),3(8),9,15,17,19-hexaene-6,9,17,19,21-pentol
• Proanthocyanidin A2\\, Procyanidol A2\\, Procyanidoepicatechin\\, Epicatechin-(2beta->7\\,4beta->8)-epicatechin
• DA-77078
• Procyanidin A2

• MDL： MFCD10566019
• Inchi： 1S/C30H24O12/c31-13-7-20(37)24-22(8-13)41-30(12-2-4-16(33)19(36)6-12)29(39)26(24)25-23(42-30)10-17(34)14-9-21(38)27(40-28(14)25)11-1-3-15(32)18(35)5-11/h1-8,10,21,26-27,29,31-39H,9H2/t21-,26-,27-,29-,30+/m1/s1
• InChI Key： NSEWTSAADLNHNH-LSBOWGMISA-N
• SMILES： O1C2C=C(C3C[C@H]([C@@H](C4C=CC(=C(C=4)O)O)OC=3C=2[C@H]2C3C(=CC(=CC=3O[C@]1(C1C=CC(=C(C=1)O)O)[C@@H]2O)O)O)O)O

Computed Properties

• Exact Mass: 576.12700
• Monoisotopic Mass: 576.12677620 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 42
• Rotatable Bond Count: 2
• Complexity: 986
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 576.5
• XLogP3: 2.4
• Topological Polar Surface Area: 210

Experimental Properties

• Color/Form: Powder
• Density: 1.766±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 300°C
• Solubility: Almost insoluble (0.024 g/l) (25 º C),
• PSA: 209.76000
• LogP: 2.79350

Procyanidin A2 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Biflavonoids and polyflavonoids
• Procyanidins
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone